Cas no 1801151-19-8 (4-[(3S,4S)-3-fluoro-4-piperidyl]phenol)

• Product Name: 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol
• CAS No: 1801151-19-8
• MF: C₁₁H₁₄FNO
• MW: 195.23
• CID: 5065076
• PubChem ID: 118207307
• Update Time: 2025-10-28

4-[(3S,4S)-3-fluoro-4-piperidyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol

• Inchi： 1S/C11H14FNO/c12-11-7-13-6-5-10(11)8-1-3-9(14)4-2-8/h1-4,10-11,13-14H,5-7H2/t10-,11+/m0/s1
• InChI Key： HGAPKINVUOUWJG-WDEREUQCSA-N
• SMILES： OC1C=CC([C@@H]2CCNC[C@H]2F)=CC=1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol

4-[(3S,4S)-3-Fluoro-4-Piperidyl]Phenol: A Comprehensive Overview

4-[(3S,4S)-3-Fluoro-4-Piperidyl]Phenol (CAS No. 1801151-19-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a phenol group with a piperidine ring substituted with a fluorine atom at the 3-position. The stereochemistry of the compound is specified as (3S,4S), indicating a specific spatial arrangement of the substituents on the piperidine ring. This configuration plays a crucial role in determining the compound's physical properties, biological activity, and potential applications.

The synthesis of 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol involves advanced organic chemistry techniques, including nucleophilic substitution and stereoselective reactions. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more accessible for research and potential commercial use. The compound's structure has been analyzed using various spectroscopic methods, such as NMR and X-ray crystallography, to confirm its stereochemistry and molecular geometry.

One of the most promising applications of 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol is in the field of drug discovery. The compound has shown potential as a lead molecule for developing new pharmaceutical agents. For instance, recent research has explored its activity as an antioxidant and its ability to modulate cellular signaling pathways. These properties make it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and inflammation.

In addition to its pharmacological applications, 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol has been studied for its role in chemical biology. Researchers have investigated its interactions with biological macromolecules, such as proteins and nucleic acids, to understand its binding affinity and selectivity. These studies are essential for designing more effective drugs with fewer side effects.

The stereochemistry of (3S,4S)-3-fluoro-4-piperidyl is particularly important in determining the compound's activity. Enantiomers of this molecule can exhibit different biological effects due to their distinct spatial arrangements. This highlights the importance of stereochemical control in organic synthesis and drug development.

Recent advancements in computational chemistry have also contributed to our understanding of 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. These computational approaches complement experimental studies and accelerate the discovery process.

In conclusion, 4-[(3S,4S)-3-fluoro-4-piperidyl]phenol (CAS No. 1801151-19-8) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, stereochemistry, and biological activity make it a valuable tool for researchers in these fields. As ongoing studies continue to uncover new properties and applications of this compound, it holds great promise for advancing scientific knowledge and improving human health.